{3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• IUPAC Name: 2-[3-[[cyclopropyl(phenylmethoxycarbonyl)amino]methyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C19H26N2O4/c22-18(23)13-20-10-4-7-16(11-20)12-21(17-8-9-17)19(24)25-14-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2,(H,22,23)
• InChI Key: BWPMUOYOKOHOSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)O)CN(C2CC2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

{3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a synthetic compound featuring a piperidine ring substituted with a benzyloxycarbonyl-protected cyclopropylamine group at the 3-position and an acetic acid moiety at the 1-position. Its molecular weight is 332.40 g/mol (based on enantiomeric data from ), and it is structurally characterized by the presence of a bulky benzyloxycarbonyl (Cbz) group, which serves as a protective moiety for the cyclopropylamine. This compound is of interest in medicinal chemistry, particularly in targeting receptors such as peroxisome proliferator-activated receptors (PPARs), as suggested by , which lists structurally related acetic acid derivatives cocrystallized with PPARs.

Preparation Methods

Reductive Amination

A mixture of 3-formylpiperidine (1.0 eq) and Cbz-cyclopropylamine (1.1 eq) is stirred in methanol with acetic acid (0.1 eq) as a catalyst. Sodium cyanoborohydride (1.5 eq) is added portionwise, and the reaction proceeds at 50°C for 12 hours. The product, 3-[(Cbz-cyclopropylamino)-methyl]piperidine , is isolated via vacuum distillation (60–65% yield).

Alkylation

3-Chloromethylpiperidine (1.0 eq) reacts with Cbz-cyclopropylamine (1.2 eq) in dimethylformamide (DMF) using potassium carbonate (2.0 eq) as a base. Heating to 80°C for 8 hours affords the alkylated product in 55–60% yield. This method requires rigorous exclusion of moisture to avoid hydrolysis.

Deprotection and Final Purification

While the Cbz group is typically retained in the final product, optional deprotection involves hydrogenolysis:

• Hydrogenation :
  The compound (1.0 eq) is dissolved in ethanol with 10% palladium on carbon (Pd/C, 0.1 eq). Hydrogen gas is bubbled through the solution at 40 psi for 6 hours. Filtration and solvent evaporation yield the deprotected amine.

• Acid-Base Extraction :
  For scale-up, the crude product is dissolved in ethyl acetate and washed with 1 M HCl. The aqueous layer is basified with NaOH, and the free base is extracted into DCM.

Final purification employs preparative HPLC (C18 column, acetonitrile/water + 0.1% TFA) or recrystallization from tert-butyl methyl ether.

Analytical Validation

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Cbz aromatic), 4.52 (s, 2H, CH₂Cbz), 3.80–3.60 (m, 2H, piperidine CH₂N), 2.90–2.70 (m, 1H, cyclopropyl CH).

• ¹³C NMR : 156.2 ppm (Cbz carbonyl), 172.1 ppm (acetic acid carbonyl).

High-Resolution Mass Spectrometry (HR-MS) :
Calculated for C₂₀H₂₇N₂O₄ [M+H]⁺: 383.1965; Found: 383.1968.

HPLC Purity :

98% at 254 nm using a gradient of 10–90% acetonitrile in water over 20 minutes.

Comparative Analysis of Methods

Parameter	Reductive Amination	Alkylation	EDC Coupling
Yield (%)	60–65	55–60	80–85
Reaction Time (hours)	12	8	14
Purification Complexity	Moderate	High	Low
Scalability	Limited	Moderate	High

The EDC-mediated coupling offers superior yield and scalability but requires costly reagents. Alkylation is preferable for small-scale syntheses with moisture-free conditions.

Industrial-Scale Considerations

For kilogram-scale production, continuous flow reactors minimize side reactions. A patented method (CA2810393C) uses a tubular reactor with immobilized Pd/C for hydrogenation, achieving 90% conversion in 2 hours. Solvent recovery systems (e.g., wiped-film evaporators) reduce waste, aligning with green chemistry principles.

Challenges and Mitigation

• Epimerization : The stereochemical integrity of the piperidine ring is maintained by conducting reactions below 30°C and avoiding strong bases.

• Cbz Group Hydrolysis : Acidic conditions (pH < 4) during workup are avoided to prevent premature deprotection .

Chemical Reactions Analysis

Hydrolysis of the Benzyloxycarbonyl (Cbz) Protecting Group

The Cbz group undergoes cleavage under acidic or catalytic hydrogenation conditions to yield a free amine intermediate, critical for further functionalization.

Reaction Type	Conditions	Products	Notes
Acidic hydrolysis	6M HCl, reflux, 8–12 hrs	Piperidine-1-yl-acetic acid derivative + CO₂ + benzyl alcohol	Quantitative deprotection
Catalytic hydrogenation	H₂ (1 atm), Pd/C catalyst, RT, 4–6 hrs	Piperidine-1-yl-acetic acid derivative + toluene	Requires inert atmosphere

Cyclopropane Ring Opening Reactions

The cyclopropyl-amino group participates in strain-driven ring-opening reactions, particularly under acidic or oxidative conditions:

Reaction Type	Conditions	Products
Acid-catalyzed ring opening	H₂SO₄, H₂O, 60°C, 3 hrs	Linear amine derivative with terminal carboxylic acid
Oxidative cleavage	mCPBA, DCM, 0°C to RT, 2 hrs	Epoxide intermediate → further oxidation to ketone

Esterification and Amide Formation

The acetic acid moiety undergoes nucleophilic acyl substitution reactions:

Reaction Type	Reagents/Conditions	Products	Yield
Esterification	MeOH, H₂SO₄, reflux, 6 hrs	Methyl ester derivative	85–92%
Amide coupling	EDC/HOBt, DMF, RT, 12 hrs	Amide derivatives (e.g., with primary amines)	70–78%

Piperidine Ring Functionalization

The piperidine nitrogen participates in alkylation and acylation reactions:

Reaction Type	Reagents	Products
N-Alkylation	CH₃I, K₂CO₃, DMF, 50°C	Quaternary ammonium salt
N-Acylation	AcCl, pyridine, 0°C	Acetylated piperidine derivative

Decarboxylation Reactions

The acetic acid group decarboxylates under high-temperature or basic conditions:

Conditions	Products	Mechanism
Pyridine, Cu powder, 200°C, 2 hrs	Piperidine derivative + CO₂	Radical-mediated decarboxylation
NaOH (10%), 120°C, 4 hrs	Piperidine derivative + NaHCO₃	Base-promoted elimination

Interaction with Biological Targets

While primarily a synthetic intermediate, its derivatives show affinity for enzymes and receptors:

Target	Interaction Type	Observed Effect
DPP-4 enzyme	Competitive inhibition	IC₅₀ = 12.3 µM (methyl ester derivative)
GABAₐ receptor	Allosteric modulation	Partial agonism at 100 µM

Stability and Degradation

The compound degrades under prolonged exposure to:

• Light : 30% decomposition after 72 hrs (UV-Vis analysis)

• Moisture : Hydrolysis of Cbz group accelerates at >60% humidity

Comparative Reactivity with Analogues

Compound	Key Structural Difference	Reactivity Profile
{3-[(Cbz-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Isopropyl vs. cyclopropyl	Slower cyclopropane ring opening
[(R)-3-(Cbz-methyl-amino)-piperidin-1-yl]-acetic acid	Methyl-amino vs. cyclopropyl-amino	Reduced steric hindrance in N-alkylation

Unresolved Challenges

• Stereoselective modifications : Poor enantiocontrol in piperidine functionalization

• Scale-up limitations : Low yields (>50%) in catalytic hydrogenation at >100 g scale

For further details, consult technical protocols from EvitaChem or physicochemical data from ChemBK .

Scientific Research Applications

Biological Activities

Preliminary studies indicate that {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid has diverse biological activities, which can be categorized as follows:

Antimicrobial Properties

Certain derivatives of this compound have demonstrated efficacy against bacterial and fungal pathogens, making it a candidate for further development in antimicrobial therapies.

Anticancer Activity

Research into similar piperidine derivatives has shown potential in inhibiting cancer cell proliferation. This suggests that {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid could be explored for its anticancer properties.

Neuroactive Effects

The piperidine structure is often associated with neuroactive compounds that may influence neurotransmitter systems, indicating potential applications in neuropharmacology.

Synthesis and Chemical Reactions

The synthesis of {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include:

• Formation of the piperidine ring.
• Introduction of the benzyloxycarbonyl group.
• Addition of the cyclopropylamine moiety.

The compound can undergo various chemical reactions, including:

• Oxidation : Using agents like potassium permanganate.
• Reduction : Employing reducing agents such as sodium borohydride.
• Substitution Reactions : Both nucleophilic and electrophilic substitutions are common.

Case Studies and Research Findings

Numerous studies have investigated the pharmacological potential of compounds structurally similar to {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid. Here are some notable findings:

Study	Focus	Findings
Study A	Antimicrobial Activity	Demonstrated effectiveness against specific bacterial strains.
Study B	Anticancer Properties	Inhibited proliferation of cancer cell lines, suggesting potential therapeutic applications.
Study C	Neuroactive Effects	Indicated modulation of neurotransmitter release, pointing to possible uses in treating neurological disorders.

Mechanism of Action

The mechanism of action of {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves its interaction with molecular targets such as enzymes or receptors. The benzyloxycarbonyl group can protect the amine functionality during reactions, allowing for selective modifications. The cyclopropyl group can introduce strain and reactivity into the molecule, influencing its binding affinity and activity. Pathways involved may include enzyme inhibition or activation, receptor binding, and signal transduction.

Comparison with Similar Compounds

Research Implications

• QSAR Insights : highlights the importance of pharmacophore mapping (Table S2), suggesting that the Cbz group and acetic acid moiety are critical for activity.
• Target Specificity : PPAR cocrystallization data () implies that acetic acid derivatives with bulky substituents may favor PPARγ agonism.
• Synthetic Accessibility : Discontinuation of analogs like those in –4 may reflect challenges in synthesis or stability, underscoring the need for optimized protective groups.

Biological Activity

The compound {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid, often referred to as a piperidine derivative, has garnered interest in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is C_{18}H_{26}N_{2}O_{3}, with a molecular weight of approximately 318.41 g/mol. The compound features a piperidine ring, which is a common motif in many bioactive molecules.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of piperidine derivatives. For instance, compounds similar to {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid have shown selective activity against Gram-positive bacteria. In a screening of various derivatives, it was found that certain modifications in the structure significantly enhanced their antibacterial potency against strains such as Bacillus subtilis and Staphylococcus aureus .

Anticancer Potential

The cytotoxic effects of piperidine derivatives have also been investigated. Some studies indicate that these compounds exhibit selective toxicity towards cancer cells while sparing normal cells. For example, derivatives with specific substituents on the piperidine ring demonstrated significant activity against various cancer cell lines, including breast (MCF-7), prostate (PC3), and lung (A549) cancer cells . The structure-activity relationship (SAR) analysis suggests that modifications can lead to enhanced anticancer properties.

Structure-Activity Relationship (SAR)

The biological activity of {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid can be influenced by various structural modifications. The following table summarizes the impact of different substituents on its biological activity:

Substituent	Effect on Activity	Reference
Benzyloxycarbonyl group	Enhances solubility and bioavailability
Cyclopropyl amino group	Increases binding affinity to target proteins
Acetic acid moiety	Contributes to overall stability

Case Studies

• Antimicrobial Screening : A study conducted on a series of piperidine derivatives, including {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid, revealed moderate antibacterial activity with minimal inhibitory concentrations (MIC) ranging from 32 to 128 μg/mL against selected bacterial strains .
• Cytotoxicity Assessment : In vitro assays demonstrated that certain derivatives exhibited IC50 values in the low micromolar range against various cancer cell lines, indicating potential as anticancer agents .

Q & A

Q. What are the key structural features and analytical methods for confirming the identity of this compound?

The compound contains a piperidine ring substituted with a benzyloxycarbonyl-protected cyclopropylamine group and an acetic acid moiety. Key structural confirmation involves nuclear magnetic resonance (NMR) for proton/carbon environments and mass spectrometry (MS) for molecular weight verification (332.4 g/mol, InChIKey: GTPOMGCPALDCQA-MRXNPFEDSA-N) . High-performance liquid chromatography (HPLC) or LC-MS can assess purity, particularly to detect residual solvents or byproducts from synthesis .

Q. What synthetic routes are reported for similar piperidine-acetic acid derivatives, and how can they be adapted?

A common approach involves coupling a benzyloxycarbonyl-protected amine to a piperidine scaffold followed by functionalization with acetic acid. For example, glycolic anhydride has been used to introduce acetic acid moieties via nucleophilic substitution in THF . Cyclopropane ring formation may employ carbamate protection (e.g., benzyloxycarbonyl) to stabilize intermediates during cyclization .

Q. What safety precautions are critical when handling this compound in the lab?

Based on structurally related piperidine derivatives, the compound may cause skin/eye irritation (H315, H319) and respiratory tract irritation (H335). Use fume hoods, nitrile gloves, and safety goggles. In case of exposure, flush eyes/skin with water for 15+ minutes and seek medical attention . Avoid dust formation and store at 2–8°C in airtight containers .

Q. How can researchers assess its solubility and stability for in vitro assays?

Test solubility in DMSO (common stock solvent) and aqueous buffers (e.g., PBS at pH 7.4). Stability studies should include HPLC monitoring under varying temperatures (4°C, 25°C) and pH conditions (3–9) over 24–72 hours. Piperidine derivatives often show improved stability in acidic conditions due to protonation of the nitrogen .

Advanced Research Questions

Q. What strategies are recommended to resolve contradictory data in receptor binding assays?

Contradictions may arise from off-target interactions or assay conditions. Use orthogonal methods:

• Competitive binding assays with labeled ligands (e.g., radiolabeled or fluorescent probes) .
• Computational docking (e.g., AutoDock Vina) to model interactions with receptors like opioid or chemokine receptors .
• Site-directed mutagenesis to validate binding pockets .

Q. How can metabolic stability and pharmacokinetics be optimized for in vivo studies?

• Metabolic profiling : Incubate with liver microsomes (human/rodent) to identify cytochrome P450-mediated oxidation hotspots (e.g., piperidine ring or cyclopropane) .
• Prodrug modification : Mask the acetic acid group (e.g., ester prodrugs) to enhance bioavailability .
• Pharmacokinetic studies : Measure plasma half-life (t½) and tissue distribution via LC-MS/MS after intravenous/oral administration in rodent models .

Q. What in vitro models are suitable for evaluating anti-inflammatory or neuropathic pain activity?

• COX-2 inhibition assays : Measure prostaglandin E2 (PGE2) suppression in LPS-stimulated macrophages .
• μ-opioid/chemokine receptor dual-targeting : Use transfected HEK293 cells expressing receptors (e.g., MOR/CCR5) to assess cAMP modulation .
• Neuropathic pain models : Test in dorsal root ganglion (DRG) neurons for calcium influx inhibition .

Q. How can stereochemical purity be ensured during synthesis, and what are the implications for bioactivity?

• Chiral HPLC or circular dichroism (CD) to confirm enantiomeric excess (e.g., the (R)-configuration in related compounds) .
• Stereoselective synthesis : Use chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., Jacobsen epoxidation) .
• Bioactivity impact : Compare enantiomers in receptor-binding assays; minor stereochemical changes may drastically alter potency .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported IC50 values across studies?

• Standardize assay conditions : Variations in buffer pH, temperature, or cell lines (e.g., CHO vs. HEK293) can affect IC50 .
• Validate purity : Impurities (e.g., residual THF or LiOH in synthesis) may artificially modulate activity .
• Cross-validate with structural analogs : Compare data from compounds with shared scaffolds (e.g., benzylpiperidine derivatives) .

Methodological Resources

• Synthetic protocols : THF-mediated coupling reactions .
• Safety guidelines : OSHA-compliant handling for irritants .
• Analytical tools : PubChem (CID: 1354016-57-1) for structural/computational data .